Cas no 33985-71-6 (2,3,6,7-Tetrahydro-1H,5H-pyrido-3,2,1-ijquinoline-9-carbaldehyde)

• Product Name: 2,3,6,7-Tetrahydro-1H,5H-pyrido-3,2,1-ijquinoline-9-carbaldehyde
• CAS No: 33985-71-6
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• MDL: MFCD00151555
• CID: 54164
• PubChem ID: 98700
• Update Time: 2025-06-27

2,3,6,7-Tetrahydro-1H,5H-pyrido-3,2,1-ijquinoline-9-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,2,3,5,6,7-Hexahydropyrido[3,2,1-ij]quinoline-9-carbaldehyde
• 2,3,6,7-Tetrahydro-1H,5H-benzo[ij]quinolizine-9-carboxaldehyde
• 9-Julolidinecarboxaldehyde
• 2,3,6,7-Tetrahydro-1H,5H-pyrido-[3,2,1-ij]quinoline-9-carbaldehyde
• 5H-BENZO(IJ)QUINOLIZINE-9-CARBOXALDEHYDE, 2,3,6,7-TETRAHYDRO-1
• julolidine-9-carbaldehyde
• julolidinecarbaldehyde
• 9-Julolidine carboxaldehyde
• 1H,5H-Benzo[ij]quinolizine-9-carboxaldehyde, 2,3,6,7-tetrahydro-
• X7O18JQ57M
• 2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinoline-9-carbaldehyde
• AK130296
• 2,3,6,7-Tetrahydro-1H,5H-benzo(ij)quinolizine-9-carboxaldehyde
• 1H,5H-Benzo(ij)quinolizine-9-carboxaldehyde, 2,3,6,7-tetrahydro-
• 2,3,6,7-Tetrahydro-1H,5H-ben
• XIIVBURSIWWDEO-UHFFFAOYSA-
• EX-A7757W
• 2,3,6,7-tetrahydro-1 H,5H-pyrido[3,2, 1-ij]quinoline-9-carbaldehyde
• NCGC00188235-01
• 5-21-08-00386 (Beilstein Handbook Reference)
• 33985-71-6
• 9-formyljulolidine
• MFCD00151555
• Oprea1_862885
• SCHEMBL254935
• NSC 159999
• 9-JULOLIDINAL
• BRN 0178538
• 9-FORMYL-2,3,6,7-TETRAHYDRO-1H,5H-BENZO(IJ)QUINOLIZINE
• J0008
• Z1509617999
• 9-Julolidinecarboxalde
• 1-azatricyclo[7.3.1.0,5,13]trideca-5,7,9(13)-triene-7-carbaldehyde
• 1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-triene-7-carbaldehyde
• CHEMBL2143785
• XIIVBURSIWWDEO-UHFFFAOYSA-N
• UNII-X7O18JQ57M
• NSC159999
• NCGC00188235-03
• AS-38857
• AC-24426
• EN300-173287
• AKOS015903045
• 9-JULOLIDINYLCARBOXALDEHYDE
• InChI=1/C13H15NO/c15-9-10-7-11-3-1-5-14-6-2-4-12(8-10)13(11)14/h7-9H,1-6H2
• DTXSID4067806
• CS-0060780
• NSC-159999
• 2,3,6,7-tetrahydro-1h,5h-pyrido(3,2,1-ij)quinoline-9-carbaldehyde
• NCGC00188235-02
• 2,3,6,7-Tetrahydro-1H,5H-pyrido-3,2,1-ijquinoline-9-carbaldehyde

• MDL： MFCD00151555
• Inchi： 1S/C13H15NO/c15-9-10-7-11-3-1-5-14-6-2-4-12(8-10)13(11)14/h7-9H,1-6H2
• InChI Key： XIIVBURSIWWDEO-UHFFFAOYSA-N
• SMILES： O=CC1C=C2CCCN3CCCC(C=1)=C32
• BRN： 0178538

Computed Properties

• Exact Mass: 201.11500
• Monoisotopic Mass: 201.115364
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3

Experimental Properties

• Density: 1.18
• Boiling Point: 404.8 °C at 760 mmHg
• Flash Point: 173.5 °C
• Refractive Index: 1.614
• PSA: 20.31000
• LogP: 2.26290

2,3,6,7-Tetrahydro-1H,5H-pyrido-3,2,1-ijquinoline-9-carbaldehyde Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• RTECS：DK1480000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2,3,6,7-Tetrahydro-1H,5H-pyrido-3,2,1-ijquinoline-9-carbaldehyde

Introduction to 2,3,6,7-Tetrahydro-1H,5H-pyrido-3,2,1-ijquinoline-9-carbaldehyde (CAS No. 33985-71-6)

2,3,6,7-Tetrahydro-1H,5H-pyrido-3,2,1-ijquinoline-9-carbaldehyde, identified by its CAS number 33985-71-6, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and therapeutic potential. The unique arrangement of nitrogen and carbon atoms in its core structure imparts distinct chemical and pharmacological properties, making it a valuable scaffold for the development of novel bioactive agents.

The molecular framework of 2,3,6,7-Tetrahydro-1H,5H-pyrido-3,2,1-ijquinoline-9-carbaldehyde consists of fused rings that create a rigid scaffold with multiple chiral centers. This structural complexity not only contributes to its chemical stability but also influences its interactions with biological targets. The presence of a carbaldimine functional group at the 9-position introduces reactivity that can be exploited in synthetic chemistry and drug design. Such features make this compound an intriguing candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in quinoline derivatives due to their demonstrated efficacy in treating various diseases. Studies have highlighted the potential of quinoline-based compounds as antimicrobial agents, anticancer drugs, and inhibitors of enzymes involved in metabolic pathways. The specific scaffold of 2,3,6,7-Tetrahydro-1H,5H-pyrido-3,2,1-ijquinoline-9-carbaldehyde aligns well with these therapeutic areas. For instance, modifications at the 9-carbaldehyde position have been shown to enhance binding affinity to certain protein targets while maintaining structural integrity.

One of the most compelling aspects of this compound is its versatility as a building block for drug discovery. Researchers have leveraged its core structure to develop derivatives with improved pharmacokinetic properties and reduced toxicity. The synthesis of analogs has been facilitated by advances in organic chemistry methodologies that allow for precise functionalization at multiple sites within the molecule. This flexibility enables the fine-tuning of biological activity to meet specific therapeutic needs.

Recent computational studies have provided insights into the binding modes of 2,3,6,7-Tetrahydro-1H,5H-pyrido-3,2,1-ijquinoline-9-carbaldehyde with target proteins. These studies have revealed that the compound can adopt multiple conformations upon binding to its intended receptors. Such conformational flexibility is often a key factor in determining drug efficacy and selectivity. By understanding these interactions at a molecular level, chemists can design more effective derivatives with enhanced therapeutic profiles.

The development of novel synthetic routes for 33985-71-6 has also been a focus of research efforts. Efficient synthetic strategies are crucial for scaling up production while maintaining high purity standards. Advances in catalytic processes and green chemistry principles have enabled more sustainable synthesis methods without compromising yield or quality. These innovations are essential for translating laboratory discoveries into viable pharmaceutical candidates.

In clinical settings, the potential applications of derivatives derived from 2,3,6,7-Tetrahydro-1H,5H-pyrido-3,2,1-ijquinoline-9-carbaldehyde are being actively investigated. Preclinical trials have demonstrated promising results in models of inflammation and cancer progression. The ability to modulate key signaling pathways with this compound suggests its utility as an anti-inflammatory agent or chemotherapeutic drug. Further research is needed to fully elucidate its mechanisms of action and optimize dosing regimens.

The role of computational modeling in optimizing derivatives derived from CAS No 33985-71-6 cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how structural modifications affect biological activity. These tools allow researchers to predict the behavior of compounds before they are synthesized in the lab. This approach accelerates the drug discovery process by reducing reliance on trial-and-error experimentation.

The future directions for research on 33985-71-6 include exploring its potential as an intermediate in multi-target drugs. By designing molecules that simultaneously interact with multiple disease-related pathways or proteins (known as polypharmacology), researchers aim to develop treatments with broader therapeutic effects and fewer side effects compared to single-target drugs. The structural diversity offered by this quinoline derivative makes it an ideal candidate for such innovative approaches.

In conclusion,2，3，6，7-Tetrahydro-lH，5H-pyrido-l，2，l-iJquinoline-l0-carbaldehyde (CAS No 33985 71 6) represents a promising scaffold for medicinal chemistry applications。 Its unique structural features， coupled with recent advances in synthetic methodologies， position it as a valuable tool for developing novel bioactive agents。 Ongoing research efforts are expected to yield significant breakthroughs， contributing to advancements in therapeutic treatments across multiple disease areas。